6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11F3N4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 6-benzyl-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4S/c18-17(19,20)13-8-6-12(7-9-13)15-21-22-16-24(15)23-14(25-16)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: KPHJXFVPTNCAMO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F

Description

6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of triazolo-thiadiazoles and has been found to exhibit interesting biological properties.

Scientific Research Applications

6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been found to exhibit antitumor, antiviral, and antibacterial activities. It has also been found to have potential applications in the treatment of diabetes, inflammation, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins in the body. For example, it has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects
Studies have shown that 6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has significant biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation. It has also been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to selectively target certain enzymes or proteins. This makes it a useful tool for studying the mechanisms of various biological processes. However, one limitation of using this compound is its potential toxicity. Careful dosing and safety precautions must be taken when working with this compound.

Future Directions

There are several future directions for research on 6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more potent and selective analogs of this compound for use in medicinal chemistry. Another area of interest is the study of the mechanism of action of this compound and its potential applications in various biological processes. Finally, research could focus on the development of new methods for the synthesis of this compound and its analogs.

Synthesis Methods

The synthesis of 6-Benzyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the most common methods involves the reaction of 4-(trifluoromethyl)benzonitrile with thiosemicarbazide in the presence of a base to form 4-(trifluoromethyl)phenyl)-1,2,4-triazole-3-thiol. This intermediate is then reacted with benzyl bromide in the presence of a base to form the final product.